Cas no 1692235-59-8 (1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone)

• Product Name: 1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone
• CAS No: 1692235-59-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD28968042
• CID: 5220088
• Update Time: 2025-10-29

1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone

• MDL： MFCD28968042
• Inchi： 1S/C9H8BrFO2/c1-5(12)6-3-7(10)8(11)4-9(6)13-2/h3-4H,1-2H3
• InChI Key： LSBSLKIICSYITA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Br)=C(F)C=C1OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone

1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone: A Comprehensive Overview

1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone, also known by its CAS number CAS No. 1692235-59-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, fluorine, and methoxy groups, along with an ethanone moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone typically involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple electron-withdrawing groups on the phenyl ring enhances the molecule's reactivity, making it an ideal candidate for exploring interactions with biological targets. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

In addition to its role in pharmacology, 1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone has found utility in materials science, particularly in the development of advanced polymers and optoelectronic devices. Its ability to act as a versatile linker or functionalizing agent has been exploited in creating materials with tailored electronic properties. Recent research has demonstrated its potential in enhancing the efficiency of organic light-emitting diodes (OLEDs) by modifying charge transport layers.

The chemical stability and reactivity of this compound make it a valuable tool in organic synthesis. Its ability to undergo various transformations, such as alkylation, acylation, and cross-coupling reactions, has facilitated its use in constructing complex molecular architectures. Furthermore, the compound's compatibility with modern analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled precise characterization and quality control during synthesis.

From an environmental standpoint, the ecological impact of CAS No. 1692235-59-8 has been a subject of recent investigations. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial and pharmaceutical applications. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which aligns with current regulatory standards for chemical safety.

In conclusion, 1-(5-Bromo-4-fluoro-2-methoxy-phenyl)-ethanone stands out as a versatile and multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, combined with cutting-edge synthetic methodologies and application-oriented research, position it as a key player in advancing both medicinal chemistry and materials science.